Stereochemistry-Dependent 5-Lipoxygenase Inhibition
The (E)-isomer of 3-hydroxy-3-phenylprop-2-enamide (CAS 3669-32-7) inhibits 5-lipoxygenase in RBL-1 rat basophilic leukemia cells with an IC50 of 12,000 nM, whereas the (Z)-isomer exhibits an IC50 of 31,000 nM under identical assay conditions [1]. This represents a 2.6-fold potency advantage for the trans configuration. For context, the clinically approved 5-LOX inhibitor zileuton achieves an IC50 of approximately 500 nM in the same RBL-1 assay system, indicating that the parent cinnamohydroxamic acid is approximately 24-fold less potent than the optimized drug but offers a substantially simpler and more tractable scaffold for further medicinal chemistry elaboration .
(Z)-isomer IC50 = 31,000 nM
Zileuton IC50 ≈ 500 nM
| Evidence Dimension | 5-Lipoxygenase inhibitory potency (IC50) in RBL-1 cells |
|---|---|
| Target Compound Data | IC50 = 12,000 nM [(E)-isomer, CAS 3669-32-7] |
| Comparator Or Baseline | IC50 = 31,000 nM [(Z)-isomer]; IC50 = 500 nM [zileuton, FDA-approved 5-LOX inhibitor] |
| Quantified Difference | 2.6-fold more potent than (Z)-isomer; 24-fold less potent than zileuton but structurally simpler |
| Conditions | RBL-1 rat basophilic leukemia cell homogenate, monitoring 5-lipoxygenase product formation from 14C-arachidonic acid |
Why This Matters
This data directly informs procurement decisions: laboratories requiring consistent 5-LOX inhibitory activity must specify the (E)-isomer (CAS 3669-32-7) rather than stereochemically undefined material (CAS 65483-84-3), as isomer composition significantly impacts assay outcomes.
- [1] BindingDB: (E)-N-Hydroxy-3-phenyl-acrylamide (BDBM50015088), IC50 = 12,000 nM; cis-N-Hydroxy-3-phenyl-acrylamide (BDBM50025841), IC50 = 31,000 nM. Target: 5-Lipoxygenase, RBL-1 cells. View Source
